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Compound of Interest

2-Methyl-3-nitrobenzenesulfonyl
Compound Name:
chloride

Cat. No. B1283818

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available spectroscopic data and synthetic methodologies
relevant to methyl-nitro-substituted benzenesulfonyl chlorides. A comprehensive search for
detailed experimental data for 2-Methyl-3-nitrobenzenesulfonyl chloride (CAS 56682-04-3)
did not yield specific spectroscopic information (*H NMR, 3C NMR, IR, Mass Spectrometry) or
a validated synthesis protocol in the public domain. Chemical vendor databases list the
compound, but do not provide characterization data.

In the interest of providing a valuable resource for researchers working with related
compounds, this guide presents a summary of available spectroscopic data for isomeric and
structurally related nitrobenzenesulfonyl chlorides. Additionally, a general experimental protocol
for the synthesis of such compounds is provided, based on established methods for analogous
molecules.

Comparative Spectroscopic Data of Isomeric
Compounds

To facilitate the characterization of 2-Methyl-3-nitrobenzenesulfonyl chloride should it be
synthesized, the following tables summarize the spectroscopic data for several commercially
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available and previously characterized isomers. These data can serve as a reference for

predicting the expected spectral features of the target compound.

H NMR Spectroscopic Data

Chemical Shifts (6, ppm)

Compound Solvent and Coupling Constants
(J, H2)
_ 8.27 (d, J=8.3 Hz, 1H), 7.95 (t,
2-Nitrobenzenesulfonyl
CDCls J=7.7 Hz, 1H), 7.91 (t, J=7.7

chloride

Hz, 1H), 7.89 (d, J=8.3 Hz, 1H)

3-Nitrobenzenesulfonyl

chloride

No data available from

searches.

4-Nitrobenzenesulfonyl

chloride

No data available from

searches.

2-Methyl-5-

nitrobenzenesulfonyl chloride

No data available from

searches.

4-Methyl-3-

nitrobenzenesulfonyl chloride

No data available from

searches.

13C NMR Spectroscopic Data
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Compound Solvent

Chemical Shifts (6, ppm)

2-Nitrobenzenesulfonyl

chloride

No explicit peak list available

from searches.

3-Nitrobenzenesulfonyl

chloride

No explicit peak list available

from searches.

4-Nitrobenzenesulfonyl

chloride

No explicit peak list available

from searches.

2-Methyl-5-

nitrobenzenesulfonyl chloride

No data available from

searches.

4-Methyl-3-

nitrobenzenesulfonyl chloride

No explicit peak list available

from searches.

IR Spectroscopic Data

Characteristic infrared absorption bands for this class of compounds include:

e SO:2 Stretching: Asymmetric (~1370-1400 cm~1) and Symmetric (~1170-1190 cm™?)

¢ NO:2 Stretching: Asymmetric (~1520-1560 cm~1) and Symmetric (~1345-1355 cm™1)

e C-S Stretching: (~650-750 cm™1)
e S-CI Stretching: (~550-650 cm™—1)
e Aromatic C=C Stretching: (~1450-1600 cm~?)

e Aromatic C-H Bending: (~690-900 cm™1)

Mass Spectrometry Data
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Compound lonization Method Key Fragments (m/z)

2-Nitrobenzenesulfonyl

] GC-MS 186, 122, 76, 75, 64, 50[1]
chloride
3-Nitrobenzenesulfonyl No data available from
chloride searches.
4-Nitrobenzenesulfonyl

] GC-MS 186, 122, 75, 50[2]
chloride
4-Chloro-3- - 255, 220, 156, 121, 91, 75, 63,
nitrobenzenesulfonyl chloride 50
4-Methyl-3-

GC-MS 200, 136, 89, 63

nitrobenzenesulfonyl chloride

General Experimental Protocol for Synthesis

While a specific protocol for 2-Methyl-3-nitrobenzenesulfonyl chloride is not available, a
general and widely used method for the synthesis of nitrobenzenesulfonyl chlorides is the
chlorosulfonation of a corresponding nitro-substituted aromatic compound. The following is a
representative procedure adapted from the synthesis of related isomers.

Reaction: Nitration of o-toluenesulfonic acid followed by chlorination, or chlorosulfonation of 2-
nitrotoluene. A more direct, but potentially less selective method, involves the direct
chlorosulfonation of 2-nitrotoluene.

Example General Procedure (Chlorosulfonation):

e Reaction Setup: In a fume hood, a three-necked round-bottom flask is equipped with a
mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap for acidic gases
(e.g., a sodium hydroxide solution).

» Reagents: Chlorosulfonic acid is added to the flask and cooled in an ice bath.

o Addition of Substrate: 2-Nitrotoluene is added dropwise to the cooled chlorosulfonic acid with
vigorous stirring, maintaining a low temperature (typically 0-5 °C).
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o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then may be heated (e.g., to 50-70 °C) for several hours to ensure
complete reaction. Reaction progress can be monitored by TLC or GC.

o Work-up: The reaction mixture is cooled and then carefully poured onto crushed ice with
stirring.

« |solation: The precipitated solid product, 2-Methyl-3-nitrobenzenesulfonyl chloride, is
collected by vacuum filtration.

 Purification: The crude product is washed with cold water until the washings are neutral to
litmus. The product can be further purified by recrystallization from a suitable solvent (e.qg.,
glacial acetic acid, hexane, or a mixture thereof).

Note: This is a generalized procedure and the specific reaction conditions (temperature,
reaction time, stoichiometry) would need to be optimized for the synthesis of 2-Methyl-3-
nitrobenzenesulfonyl chloride.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of a
substituted benzenesulfonyl chloride.
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Caption: Synthesis and Characterization Workflow.

This guide provides a starting point for researchers interested in 2-Methyl-3-
nitrobenzenesulfonyl chloride. While direct experimental data is currently elusive, the
provided information on related compounds and general synthetic strategies should prove
valuable for the design and execution of further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Synthetic Landscape of Nitrated
Methylbenzenesulfonyl Chlorides: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1283818#2-methyl-3-
nitrobenzenesulfonyl-chloride-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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